Cas no 1267323-38-5 (1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1267323-38-5
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 5794370
• PubChem ID: 82203011
• Update Time: 2023-12-26

1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1267323-38-5
• 1-benzyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1610468

• Inchi： 1S/C13H15N3O/c1-2-6-13-12(10-17)14-15-16(13)9-11-7-4-3-5-8-11/h3-5,7-8,10H,2,6,9H2,1H3
• InChI Key： UPWICGLTHHRSQW-UHFFFAOYSA-N
• SMILES： O=CC1=C(CCC)N(CC2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 229.121512110g/mol
• Monoisotopic Mass: 229.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes